Cas no 219841-88-0 (2,3-Dichloro-6-iodobenzoic acid)
2,3-Dichloro-6-iodobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Dichloro-6-iodobenzoic acid
-
- Inchi: 1S/C7H3Cl2IO2/c8-3-1-2-4(10)5(6(3)9)7(11)12/h1-2H,(H,11,12)
- InChI Key: ZQJAAHWFOYUIBV-UHFFFAOYSA-N
- SMILES: C1(Cl)=C(Cl)C=CC(I)=C1C(=O)O
2,3-Dichloro-6-iodobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37355807-0.05g |
2,3-dichloro-6-iodobenzoic acid |
219841-88-0 | 95.0% | 0.05g |
$61.0 | 2025-03-18 | |
| Enamine | EN300-37355807-0.1g |
2,3-dichloro-6-iodobenzoic acid |
219841-88-0 | 95.0% | 0.1g |
$89.0 | 2025-03-18 | |
| Enamine | EN300-37355807-0.25g |
2,3-dichloro-6-iodobenzoic acid |
219841-88-0 | 95.0% | 0.25g |
$128.0 | 2025-03-18 | |
| Enamine | EN300-37355807-0.5g |
2,3-dichloro-6-iodobenzoic acid |
219841-88-0 | 95.0% | 0.5g |
$241.0 | 2025-03-18 | |
| Enamine | EN300-37355807-1.0g |
2,3-dichloro-6-iodobenzoic acid |
219841-88-0 | 95.0% | 1.0g |
$342.0 | 2025-03-18 | |
| Enamine | EN300-37355807-2.5g |
2,3-dichloro-6-iodobenzoic acid |
219841-88-0 | 95.0% | 2.5g |
$669.0 | 2025-03-18 | |
| Enamine | EN300-37355807-5.0g |
2,3-dichloro-6-iodobenzoic acid |
219841-88-0 | 95.0% | 5.0g |
$991.0 | 2025-03-18 | |
| Enamine | EN300-37355807-10.0g |
2,3-dichloro-6-iodobenzoic acid |
219841-88-0 | 95.0% | 10.0g |
$1471.0 | 2025-03-18 | |
| Aaron | AR022LHW-500mg |
2,3-Dichloro-6-iodobenzoic acid |
219841-88-0 | 95% | 500mg |
$333.00 | 2025-02-13 | |
| Aaron | AR022LHW-1g |
2,3-Dichloro-6-iodobenzoic acid |
219841-88-0 | 95% | 1g |
$443.00 | 2025-02-13 |
2,3-Dichloro-6-iodobenzoic acid Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 2,3-Dichloro-6-iodobenzoic acid
Research Brief on 2,3-Dichloro-6-iodobenzoic Acid (CAS: 219841-88-0): Recent Advances and Applications in Chemical Biology and Medicine
2,3-Dichloro-6-iodobenzoic acid (CAS: 219841-88-0) is a halogenated benzoic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates and agrochemicals. Recent studies have highlighted its role in the development of novel enzyme inhibitors, radiopharmaceuticals, and as a building block for complex organic frameworks. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic utility, biological activities, and potential therapeutic applications.
One of the most notable recent developments involving 2,3-dichloro-6-iodobenzoic acid is its application in the synthesis of enzyme inhibitors targeting various disease pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a precursor for developing potent inhibitors of tyrosine kinases, which are implicated in several cancers. The researchers utilized the iodine moiety for selective cross-coupling reactions, enabling the construction of diverse molecular architectures with enhanced binding affinity to target proteins. This approach has opened new avenues for structure-activity relationship studies in oncology drug discovery.
In the field of radiopharmaceuticals, 2,3-dichloro-6-iodobenzoic acid has shown promise as a versatile scaffold for radioiodination. A recent publication in Nuclear Medicine and Biology (2024) reported its use in developing novel PET imaging agents, where the iodine atom could be readily replaced with radioactive isotopes such as I-124 or I-131. This modification allows for the creation of targeted imaging probes for various pathological conditions, including inflammation and tumor metastasis. The compound's stability and favorable pharmacokinetic properties make it particularly suitable for these applications.
From a synthetic chemistry perspective, several innovative methodologies have been developed to further functionalize 2,3-dichloro-6-iodobenzoic acid. A 2024 study in Organic Letters described a palladium-catalyzed C-H activation protocol that enables selective modifications at various positions of the aromatic ring, significantly expanding the structural diversity accessible from this starting material. These advancements have facilitated the creation of compound libraries for high-throughput screening in drug discovery programs, particularly for challenging targets such as protein-protein interactions.
The compound's biological activity profile has also been the subject of recent investigations. While 2,3-dichloro-6-iodobenzoic acid itself shows modest antimicrobial activity against certain Gram-positive bacteria, its derivatives have demonstrated more potent effects. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that ester and amide derivatives of this compound exhibited significant activity against drug-resistant bacterial strains, with some analogs showing synergistic effects when combined with conventional antibiotics.
In conclusion, 2,3-dichloro-6-iodobenzoic acid (CAS: 219841-88-0) continues to be a valuable tool in chemical biology and medicinal chemistry research. Its unique combination of reactive sites (chloro and iodo substituents) and the carboxylic acid functionality provides multiple handles for chemical modification, making it a versatile building block for drug discovery and development. Recent advances in synthetic methodologies and biological evaluations have further enhanced its utility, positioning this compound as an important scaffold in the development of novel therapeutic agents and diagnostic tools. Future research directions may focus on exploring its potential in targeted drug delivery systems and as a ligand for metal-catalyzed biological transformations.
219841-88-0 (2,3-Dichloro-6-iodobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)